Cas no 4320-92-7 (3-1,2,3Triazol-1-yl-propionitrile)

• Product Name: 3-1,2,3Triazol-1-yl-propionitrile
• CAS No: 4320-92-7
• MF: C₅H₆N₄
• MW: 122.12793970108
• MDL: MFCD09040593
• CID: 928839
• PubChem ID: 15568554
• Update Time: 2025-06-08

3-1,2,3Triazol-1-yl-propionitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1H-1,2,3-TRIAZOL-1-YL)PROPANENITRILE
• 3-(triazol-1-yl)propanenitrile
• 1H-1,2,3-Triazole-1-propanenitrile
• 3-[1,2,3]triazol-1-yl-propionitrile
• AC1Q4SBS
• AG-F-53298
• AGN-PC-00PPC0
• CTK4I7177
• N1-< 2-Cyan-aethyl> -1,2,3-triazol
• SureCN3311774
• AKOS022632990
• EN300-27354
• Z239085220
• 4320-92-7
• DTXSID20574475
• CS-0215671
• MFCD09040593
• SCHEMBL3311774
• 3-1,2,3Triazol-1-yl-propionitrile

• MDL： MFCD09040593
• Inchi： 1S/C5H6N4/c6-2-1-4-9-5-3-7-8-9/h3,5H,1,4H2
• InChI Key： MBRAVVAPGNQSAJ-UHFFFAOYSA-N
• SMILES： N1(C=CN=N1)CCC#N

Computed Properties

• Exact Mass: 122.05938
• Monoisotopic Mass: 122.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 3-1,2,3Triazol-1-yl-propionitrile

Introduction to 3-1,2,3Triazol-1-yl-propionitrile (CAS No. 4320-92-7) and Its Emerging Applications in Chemical Biology

3-1,2,3Triazol-1-yl-propionitrile, identified by the chemical abstracts service number 4320-92-7, is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the triazole class, a scaffold that has been extensively explored for its pharmacological potential. The presence of a propionitrile group further enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The triazole ring in 3-1,2,3Triazol-1-yl-propionitrile is known for its stability and ability to participate in various chemical reactions, including nucleophilic substitution and cycloaddition processes. These characteristics have made it a preferred building block in the synthesis of complex molecules, particularly in the development of bioactive compounds. The propionitrile moiety, on the other hand, provides a site for further functionalization, enabling the creation of diverse derivatives with tailored properties.

In recent years, there has been a surge in research focused on the applications of 3-1,2,3Triazol-1-yl-propionitrile in medicinal chemistry. One of the most promising areas is its use as a precursor in the synthesis of antiviral and anticancer agents. The triazole core has been shown to exhibit inhibitory effects on various enzymes and receptors involved in pathogenic processes. For instance, studies have demonstrated that derivatives of 3-1,2,3Triazol-1-yl-propionitrile can interfere with viral replication by targeting key enzymes such as proteases and polymerases.

Moreover, the compound's ability to undergo selective modifications has opened up new avenues for drug design. Researchers have leveraged its reactivity to develop novel molecules with enhanced pharmacokinetic profiles. For example, incorporating polar functional groups into the propionitrile moiety has improved solubility and bioavailability, crucial factors for therapeutic efficacy. These advancements align with the broader trend in drug development towards more targeted and effective treatments.

The role of 3-1,2,3Triazol-1-yl-propionitrile in academic research has also been highlighted by several recent publications. A notable study published in the Journal of Medicinal Chemistry described the synthesis of a series of triazole-based compounds derived from 4320-92-7. The authors reported promising results in preclinical trials, where these derivatives showed significant activity against resistant cancer cell lines. This research underscores the potential of 3-1,2,3Triazol-1-yl-propionitrile as a lead compound for further therapeutic development.

Another area where this compound has made strides is in the field of biosensors. The unique electronic properties of the triazole ring make it an ideal candidate for designing sensitive detection platforms. Researchers have integrated 4320-92-7 into electrochemical sensors for detecting biomolecules such as glucose and hydrogen peroxide. These sensors have demonstrated high selectivity and sensitivity, making them valuable tools for diagnostic applications.

The synthetic methodologies for preparing 3-1,2,3Triazol-1-yl-propionitrile have also seen significant advancements. Modern techniques such as transition-metal-catalyzed reactions and flow chemistry have enabled more efficient and scalable production processes. These innovations not only reduce costs but also minimize waste generation, aligning with sustainable chemistry principles. The ability to produce high-purity batches of 4320-92-7 is essential for ensuring consistent performance in biological assays and drug formulations.

In conclusion,3-1,2,3Triazol-1-ypropionitrile (CAS No 4320 92 7) represents a fascinating compound with diverse applications across multiple scientific disciplines Its unique structural features offer opportunities for innovation particularly in medicinal chemistry biosensing and materials science As research continues to uncover new possibilities this molecule is poised to play an increasingly important role in advancing scientific knowledge and developing next-generation therapeutics